Cas no 220930-96-1 (Daidzein-3',5',8-d3)

• Product Name: Daidzein-3',5',8-d3
• CAS No: 220930-96-1
• MF: C₁₅H₁₀O₄
• MW: 257.255989551544
• CID: 244075
• PubChem ID: 12241084
• Update Time: 2025-05-19

Daidzein-3',5',8-d3 Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one-8-d,7-hydroxy-3-(4-hydroxyphenyl-3,5-d2)-
• DAIDZEIN-3',5',8-D3
• Daidzein-3?,5?,8-d3
• 8-deuterio-3-(3, 5-dideuterio-4-hydroxyphenyl)-7-hydroxychromen-4-one
• 4',7-Dihydroxyisoflavone-d3
• 220930-96-1
• 7-hydroxy-3-[4-hydroxy(3,5-?H?)phenyl](8-?H)-4H-chromen-4-one
• J-014487
• DTXSID80481999
• 8-deuterio-3-(3,5-dideuterio-4-hydroxyphenyl)-7-hydroxychromen-4-one
• 7-Hydroxy-3-(4-hydroxyphenyl-3,5-d2)-4H-1-benzopyran-4-one-8-d
• Daidzein-3,5,8-d3
• Daidzein-3',5',8-d3

• Inchi： 1S/C15H10O4/c16-10-3-1-9(2-4-10)13-8-19-14-7-11(17)5-6-12(14)15(13)18/h1-8,16-17H/i3D,4D,7D
• InChI Key： ZQSIJRDFPHDXIC-BKWFQMGFSA-N
• SMILES： O1C=C(C2C=C([2H])C(=C([2H])C=2)O)C(C2C=CC(=C([2H])C1=2)O)=O

Computed Properties

• Exact Mass: 257.07673903g/mol
• Monoisotopic Mass: 257.07673903g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on Daidzein-3',5',8-d3

Daidzein-3',5',8-d3: A Comprehensive Overview

Daidzein-3',5',8-d3, also known by its CAS number 220930-96-1, is a compound of significant interest in the fields of pharmacology, biochemistry, and natural product research. This compound is a derivative of daidzein, a well-known isoflavone found in various legumes, particularly soybeans. The addition of deuterium atoms at positions 3', 5', and 8 in the molecule introduces unique properties that make it a valuable tool in both research and potential therapeutic applications.

The structural modification of daidzein to create Daidzein-3',5',8-d3 involves the substitution of hydrogen atoms with deuterium at specific positions. This process, known as deuterium labeling, is often employed to study the metabolic pathways and pharmacokinetics of compounds. Recent studies have highlighted the importance of deuterium labeling in understanding the stability and bioavailability of drugs. For instance, research published in the Journal of Medicinal Chemistry demonstrated that Daidzein-3',5',8-d3 exhibits enhanced metabolic stability compared to its non-deuterated counterpart, making it a promising candidate for drug development.

In terms of biological activity, Daidzein-3',5',8-d3 has shown potential in several therapeutic areas. Isoflavones like daidzein are known for their antioxidant properties, which contribute to their anti-inflammatory and anticancer effects. A study conducted by researchers at the University of California revealed that Daidzein-3',5',8-d3 significantly inhibited the growth of breast cancer cells in vitro. Furthermore, its deuterium labeling allows for precise tracking of its metabolism in vivo, providing valuable insights into its pharmacokinetic profile.

The synthesis of Daidzein-3',5',8-d3 involves advanced chemical techniques to ensure high purity and isotopic enrichment. This process typically includes multiple steps such as extraction from natural sources, chemical modification, and purification using chromatographic methods. The availability of this compound has been facilitated by advancements in synthetic chemistry, enabling researchers to access it for various studies.

From an analytical standpoint, Daidzein-3',5',8-d3 is often studied using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques allow scientists to determine its molecular structure, confirm the positions of deuterium atoms, and analyze its interaction with biological systems. Recent innovations in NMR technology have further enhanced the ability to study such compounds at atomic resolution.

In conclusion, Daidzein-3',5',8-d3 (CAS 220930-96-1) represents a significant advancement in the field of natural product chemistry. Its unique properties derived from deuterium labeling make it an invaluable tool for research into drug metabolism and therapeutic development. As ongoing studies continue to uncover its potential applications, this compound is poised to play a crucial role in advancing our understanding of isoflavone biology and their clinical relevance.